Cas no 1361595-90-5 (2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361595-90-5
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4993096
• Update Time: 2025-05-19

2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl4F3/c14-6-1-2-9(13(18,19)20)8(3-6)12-10(16)4-7(15)5-11(12)17/h1-5H
• InChI Key： ISPDZMKLRYSXNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=CC=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl

Introduction to 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361595-90-5) in Modern Chemical Research

2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361595-90-5, is a halogenated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration involving chlorine and trifluoromethyl substituents, exhibits intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and agrochemicals.

The molecular structure of 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected at the ortho positions with chloro and trifluoromethyl groups strategically placed to enhance its reactivity and stability. The presence of multiple halogen atoms not only influences its electronic distribution but also contributes to its potential utility as an intermediate in synthesizing more complex molecules. This structural feature aligns with the growing demand for halogenated aromatic compounds in industrial and academic settings.

In recent years, research into halogenated biphenyls has expanded considerably, driven by their versatile applications in organic synthesis and material science. The specific arrangement of substituents in 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl allows for selective functionalization, making it a promising building block for designing novel compounds with tailored properties. For instance, the electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of the aromatic system, enabling efficient cross-coupling reactions and other synthetic transformations.

One of the most compelling aspects of 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl is its potential role in developing advanced materials. Halogenated biphenyls are known for their thermal stability and resistance to degradation, which are critical attributes for high-performance polymers and coatings. The incorporation of chlorine and trifluoromethyl groups enhances these properties further by increasing intermolecular interactions and improving flame retardancy. These characteristics make the compound an attractive candidate for applications in electronics, aerospace, and automotive industries where durability and performance are paramount.

Moreover, the pharmaceutical industry has shown interest in 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl due to its structural similarity to known bioactive molecules. Halogenated aromatic compounds often serve as key intermediates in drug discovery processes because they can be easily modified to introduce specific pharmacophores. The presence of both chlorine and trifluoromethyl groups provides multiple sites for functionalization, allowing researchers to fine-tune the biological activity of derived compounds. Preliminary studies suggest that derivatives of this molecule may exhibit promising effects in modulating enzyme activity and cellular signaling pathways.

Recent advancements in computational chemistry have further enhanced the understanding of 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl's reactivity. Molecular modeling techniques have been employed to predict how different substituents influence its electronic structure and interaction with biological targets. These insights have guided experimental efforts toward optimizing synthetic routes and improving yields. Such computational approaches are becoming increasingly integral to modern chemical research, enabling faster and more efficient discovery processes.

The environmental impact of halogenated compounds is also a critical consideration in their development and application. While these molecules offer numerous benefits in material science and pharmaceuticals, their persistence in the environment raises concerns about long-term ecological effects. However, ongoing research focuses on developing greener synthetic methods that minimize waste and reduce hazardous byproducts. By incorporating sustainable practices into the synthesis of 2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl, scientists aim to balance innovation with environmental responsibility.

In conclusion,2,4,6,5'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361595-90-5) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer opportunities for developing next-generation materials and pharmaceuticals while presenting challenges that require innovative solutions. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in shaping the future of chemical science.